![molecular formula C15H18N2O2 B7516469 2,4,5-trimethyl-N-(1-pyridin-2-ylethyl)furan-3-carboxamide](/img/structure/B7516469.png)
2,4,5-trimethyl-N-(1-pyridin-2-ylethyl)furan-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2,4,5-trimethyl-N-(1-pyridin-2-ylethyl)furan-3-carboxamide is a chemical compound that has recently gained attention in the scientific community due to its potential as a therapeutic agent. This compound is known for its unique structure and promising biological properties, which make it a promising candidate for further research and development. In
Mechanism of Action
The mechanism of action of 2,4,5-trimethyl-N-(1-pyridin-2-ylethyl)furan-3-carboxamide is not fully understood. However, it has been shown to inhibit the activity of certain enzymes involved in inflammation and cancer progression. It may also modulate the activity of certain receptors in the brain, leading to its neuroprotective effects.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress, which may contribute to its anti-cancer and neuroprotective effects. It may also modulate glucose metabolism and insulin sensitivity, making it a potential treatment for diabetes.
Advantages and Limitations for Lab Experiments
One advantage of using 2,4,5-trimethyl-N-(1-pyridin-2-ylethyl)furan-3-carboxamide in lab experiments is its unique structure and promising biological properties. However, one limitation is that the mechanism of action is not fully understood, which may make it difficult to design experiments to test its efficacy.
Future Directions
There are several future directions for research on 2,4,5-trimethyl-N-(1-pyridin-2-ylethyl)furan-3-carboxamide. One area of interest is its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another area of interest is its anti-cancer properties, which may make it a potential treatment for various types of cancer. Additionally, more research is needed to fully understand the mechanism of action and to optimize its efficacy and safety for clinical use.
Synthesis Methods
The synthesis of 2,4,5-trimethyl-N-(1-pyridin-2-ylethyl)furan-3-carboxamide involves several steps. The first step is the synthesis of 2,4,5-trimethyl-3-nitrobenzoic acid, which is then converted to 2,4,5-trimethyl-3-aminobenzoic acid. The next step involves the synthesis of 2-(2-bromoethyl)pyridine, which is then coupled with 2,4,5-trimethyl-3-aminobenzoic acid to form the final product. This method has been successfully used to synthesize this compound with high yields and purity.
Scientific Research Applications
2,4,5-trimethyl-N-(1-pyridin-2-ylethyl)furan-3-carboxamide has been extensively studied for its potential as a therapeutic agent. It has been shown to have anti-inflammatory, anti-cancer, and anti-diabetic properties. In addition, it has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Its unique structure and biological properties make it a promising candidate for further research and development.
properties
IUPAC Name |
2,4,5-trimethyl-N-(1-pyridin-2-ylethyl)furan-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N2O2/c1-9-11(3)19-12(4)14(9)15(18)17-10(2)13-7-5-6-8-16-13/h5-8,10H,1-4H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PPBJHTAHLRFXNQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(OC(=C1C(=O)NC(C)C2=CC=CC=N2)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.